Cas no 712345-12-5 (N-(2,5-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide)

N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide is a synthetic organic compound featuring a dichlorophenyl acetamide core linked to a fluorobenzenesulfonyl-substituted piperazine moiety. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the presence of electron-withdrawing groups (chloro and fluoro) and the sulfonyl-piperazine motif, which may enhance binding affinity and metabolic stability. The compound’s design suggests utility as an intermediate in pharmaceutical research, possibly targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structural modifications, making it a candidate for further derivatization in drug discovery. Analytical characterization confirms high purity and stability under standard conditions.

N-(2,5-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide structure

712345-12-5 structure

Product Name:N-(2,5-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide

CAS No:712345-12-5

MF:C₁₈H₁₈Cl₂FN₃O₃S

MW:446.323224544525

CID:5958756

PubChem ID:1302027

Update Time:2025-06-07

N-(2,5-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,5-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide
- N-(2,5-dichlorophenyl)-2-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]acetamide
- N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide
- Z46262375
- AKOS002245228
- 712345-12-5
- N-(2,5-dichlorophenyl)-2-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)acetamide
- F1757-0491
- N-(2,5-dichlorophenyl)-2-{4-[(4-fluorophenyl)sulfonyl]piperazinyl}acetamide
- Inchi： 1S/C18H18Cl2FN3O3S/c19-13-1-6-16(20)17(11-13)22-18(25)12-23-7-9-24(10-8-23)28(26,27)15-4-2-14(21)3-5-15/h1-6,11H,7-10,12H2,(H,22,25)
- InChI Key： PJGWXEPEONKWOO-UHFFFAOYSA-N
- SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)CN1CCN(S(C2=CC=C(F)C=C2)(=O)=O)CC1

Computed Properties

Exact Mass: 445.0429962g/mol
Monoisotopic Mass: 445.0429962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 633
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 78.1Å²

N-(2,5-dichlorophenyl)-2-4-(4-fluorobenzenesulfonyl)piperazin-1-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1757-0491-2μmol	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F1757-0491-5μmol	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F1757-0491-10μmol	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F1757-0491-1mg	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F1757-0491-2mg	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F1757-0491-3mg	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F1757-0491-4mg	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	4mg	$66.0	2023-07-28
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Life Chemicals	F1757-0491-10mg	N-(2,5-dichlorophenyl)-2-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]acetamide	712345-12-5	90%+	10mg	$79.0	2023-07-28